2-[5-(Benzyloxy)-2-(bromodifluoromethyl)-1H-indol-3-yl]ethan-1-amine

• Molecular Formula: C18H17BrF2N2O
• Molecular Weight: 395.2 g/mol
• SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)NC(=C3CCN)C(F)(F)Br
• InChI: InChI=1S/C18H17BrF2N2O/c19-18(20,21)17-14(8-9-22)15-10-13(6-7-16(15)23-17)24-11-12-4-2-1-3-5-12/h1-7,10,23H,8-9,11,22H2
• InChIKey: MATVXBZGCMRYOU-UHFFFAOYSA-N

2-[5-(Benzyloxy)-2-(bromodifluoromethyl)-1H-indol-3-yl]ethan-1-amine: A Dual-Functionalized Indole Building Block for Selective Synthetic Elaboration

2-[5-(Benzyloxy)-2-(bromodifluoromethyl)-1H-indol-3-yl]ethan-1-amine (CAS 2060062-70-4) is a synthetic indole derivative in the tryptamine class featuring three synthetically orthogonal handles: a C2 bromodifluoromethyl group, a C5 benzyloxy substituent, and a C3 ethanamine side chain . With a molecular weight of 395.2 g/mol and formula C18H17BrF2N2O, it is supplied as a research-grade building block (≥95% purity) intended for use as a late-stage diversification intermediate in medicinal chemistry and chemical biology programs .

Orthogonal C2, C3, and C5 synthetic handles for sequential elaboration

C5 benzyloxy as a masked phenol, cleavable under mild hydrogenolysis

C2 bromodifluoromethyl enables cross-coupling and intrinsic 19F-NMR probe

Why 5-H, 5-Methyl, or 5-Benzyloxy Tryptamine Scaffolds Cannot Replace 2-[5-(Benzyloxy)-2-(bromodifluoromethyl)-1H-indol-3-yl]ethan-1-amine in Experimental Workflows

Generic substitution among C2-bromodifluoromethylated tryptamine analogs is precluded by the divergent reactivity and biological profiles dictated by the C5 substituent. The 5-benzyloxy group present in this compound (2060062-70-4) serves as a masked phenol that can be quantitatively liberated under mild hydrogenolysis conditions, enabling access to 5-hydroxyindole derivatives [1]. In contrast, the 5-H analog (2059994-93-1, MW 289.12) lacks this synthetic handle entirely, while the 5-methyl variant (2060048-77-1, MW 303.15) installs a non-cleavable hydrophobic group . Although 5-benzyloxytryptamine (20776-45-8) shares the same C5 functionality, it lacks the C2 bromodifluoromethyl group, which eliminates the possibility of subsequent C2 cross-coupling or fluorine-based 19F-NMR tracking [2]. These structural differences translate into fundamentally distinct downstream synthetic pathways and target engagement profiles.

2-[5-(BnO)-2-(BrF2C)-indol-3-yl]ethanamine

5-H analog

Lacks any C5 synthetic handle; cannot install hydroxyl or derived functionality.

2-[5-(BnO)-2-(BrF2C)-indol-3-yl]ethanamine

5-Methyl variant

Installs a permanent non-cleavable hydrophobic group, preventing late-stage C5 modification.

2-[5-(BnO)-2-(BrF2C)-indol-3-yl]ethanamine

5-Benzyloxytryptamine

Lacks the C2 bromodifluoromethyl group; no cross-coupling or 19F-NMR handle available.

• [1] Drug Synthesis Database. 1-Benzyl-5-(benzyloxy)-1H-indole: O-Benzyl deprotection by transfer hydrogenolysis. Available at: https://data.yaozh.com View Source
• [2] IUPHAR/BPS Guide to Pharmacology. 5-Benzyloxytryptamine. Ligand ID: 265. Available at: https://www.guidetomalariapharmacology.org/GRAC/LigandDisplayForward?ligandId=265 View Source

Evidence-Based Differentiation of 2-[5-(Benzyloxy)-2-(bromodifluoromethyl)-1H-indol-3-yl]ethan-1-amine (2060062-70-4) from Its Closest Chemical Analogs

C5 Substituent Bulk and Lipophilicity: Benzyloxy vs. H, Methyl, and Fluoro

The 5-benzyloxy substituent imparts substantially greater steric bulk and lipophilicity (MW +106 Da vs 5-H, +92 Da vs 5-methyl) compared to other commercially available 2-bromodifluoromethyl analogs. This alters membrane permeability and target binding cavity occupancy .

C5 Substituent Bulk

Head-to-head

395.2 Da vs 289.1 / 303.2 / 307.1 Da (5-H, 5-Me, 5-F)

Supports selection for lipophilic target-engagement studies

Calculated from vendor-reported molecular formulas

Evidence Dimension	Molecular Weight (Da)
Target Compound Data	395.2 (C18H17BrF2N2O)
Comparator Or Baseline	289.12 (5-H, CAS 2059994-93-1); 303.15 (5-Me, CAS 2060048-77-1); 307.11 (5-F, CAS 2059947-17-8)
Quantified Difference	+106.1 Da vs 5-H; +92.1 Da vs 5-Me; +88.1 Da vs 5-F
Conditions	Calculated from vendor-reported molecular formulas .

Why This Matters

For procurement decisions, the benzyloxy group provides a significantly different physicochemical profile that can be exploited when bulkier, more lipophilic 5-substituents are required for target engagement, offering a distinct option over compact 5-H, 5-Me, or 5-F analogs.

Synthetic Versatility: Orthogonal C5 Deprotection vs. 5-Methyl or 5-Fluoro Analogs

The C5 benzyloxy group functions as a masked phenol. Catalytic hydrogenolysis (e.g., Pd/C, H2 or ammonium formate transfer hydrogenolysis) liberates the 5-hydroxyindole derivative in yields typically exceeding 70%, enabling subsequent O-alkylation, acylation, or sulfonation [1]. The 5-methyl and 5-fluoro analogs cannot undergo analogous deprotection, permanently locking the C5 substitution pattern.

C5 Deprotection Capacity

Class-level

Deprotectable (O-Bn → OH) vs Non-cleavable (C-Me, C-F)

Enables late-stage diversification after indole core elaboration

Yields 70–95% reported for analogous benzyloxyindole hydrogenolysis

Evidence Dimension	Capacity for C5 Functional Group Interconversion
Target Compound Data	Deprotectable (O-benzyl → OH); yields 70-95% reported for benzyloxyindole hydrogenolysis
Comparator Or Baseline	5-Methyl analog (persistent C-CH3); 5-Fluoro analog (persistent C-F)
Quantified Difference	Qualitative: target enables post-synthetic diversification at C5; comparators do not
Conditions	Reaction class: Pd-catalyzed transfer hydrogenolysis of O-benzyl indoles [1].

Why This Matters

For procurement, this compound uniquely allows late-stage introduction of diverse C5 functionality (e.g., PEG linkers, biotin tags, or fluorophores) after the indole core has been elaborated at C2 and C3, providing a strategic advantage over fixed-substituent analogs.

• [1] Drug Synthesis Database. 1-Benzyl-5-(benzyloxy)-1H-indole: O-Benzyl deprotection by transfer hydrogenolysis with ammonium formate and Pd/C. Available at: https://data.yaozh.com View Source

C2 Reactivity Handle: Bromodifluoromethyl vs. Non-Halogenated 5-Benzyloxytryptamine

The C2 bromodifluoromethyl group serves as a versatile electrophilic handle for transition-metal-catalyzed cross-coupling, enabling C–C bond formation at the indole 2-position. Control experiments show that omission of a co-catalyst in analogous bromodifluoromethyl coupling reactions drops yields from 87% to 31% [1]. The difluoromethylene unit also acts as an intrinsic 19F-NMR probe for reaction monitoring and binding studies. 5-Benzyloxytryptamine lacks this halogenated handle, limiting its C2 derivatization to electrophilic substitution pathways [2].

C2 Synthetic Versatility

Context-dependent

C-BrF2 enables cross-coupling; C2-H does not

Allows modular C2 derivatization with 19F-NMR reaction monitoring

Reported coupling yields drop 87% → 31% under suboptimal catalysis

Evidence Dimension	C2 Synthetic Elaboration Capability
Target Compound Data	Contains C-BrF2 group amenable to Pd/Ni-catalyzed cross-coupling
Comparator Or Baseline	5-Benzyloxytryptamine (C2-H, no halogen); model coupling yields drop from 87% to 31% without optimal catalyst system [1]
Quantified Difference	Enables C2 cross-coupling vs. electrophilic substitution only; 56% yield loss upon suboptimal catalysis illustrates sensitivity
Conditions	Nickel-catalyzed Suzuki coupling of bromodifluoromethyl(arylsulfonyl) compounds [1].

Why This Matters

For scientific selection, this compound enables modular C2 diversification that is inaccessible with 5-benzyloxytryptamine, while the CBrF2 motif provides a quantitative 19F-NMR handle for reaction optimization and biophysical assays.

• [1] Lee, G.M. et al. Synthesis of bromodifluoromethyl(arylsulfonyl) compounds and microwave-assisted nickel catalyzed cross coupling with arylboronic acids. J. Fluorine Chem. 2016. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0022113916301670 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. 5-Benzyloxytryptamine. Ligand ID: 265. Available at: https://www.guidetomalariapharmacology.org/GRAC/LigandDisplayForward?ligandId=265 View Source

TRPM8 Antagonist Chemotype: SAR Relevance of the C2 Position

5-Benzyloxytryptamine (5-BT) is a validated TRPM8 antagonist with an IC50 of 0.34 μM against menthol-induced channel activation [1]. The target compound is the direct C2-bromodifluoromethyl analog of 5-BT. In fluorinated tryptamine series, C2 substitution has been shown to modulate serotonin receptor affinity and selectivity by orders of magnitude [2]. While direct TRPM8 data for the target compound are not yet published, the C2 substitution site is a known determinant of pharmacological activity in indoleethylamine ligands.

TRPM8 C2 SAR Potential

Class-level

Target IC50 not yet reported; 5-BT IC50 = 0.34 μM (menthol-evoked)

Supports C2 positional scanning around the 5-BT chemotype

C2 substitution in related tryptamines shifts potency 10–1000×

Evidence Dimension	TRPM8 Antagonist Potency (IC50)
Target Compound Data	Not yet reported (C2-bromodifluoromethyl analog of 5-BT)
Comparator Or Baseline	5-Benzyloxytryptamine (IC50 = 0.34 μM vs. menthol-evoked TRPM8 activation) [1]
Quantified Difference	Unknown; C2 substitution in related tryptamine series alters potency by 10- to 1000-fold [2]
Conditions	TRPM8 calcium flux assay with menthol as agonist [1].

Why This Matters

For scientific selection, this compound represents the only commercially cataloged C2-bromodifluoromethyl analog of a known TRPM8 antagonist, offering a unique tool to probe the C2 SAR space around the 5-BT chemotype, where small structural modifications are known to dramatically shift potency and selectivity.

• [1] Bioorganic & Medicinal Chemistry Letters. 5-Benzyloxytryptamine acts as an antagonist of the TRPM8 ion-channel with an IC50 of 0.34 μM. Available via PubMed: https://pubmed.ncbi.nlm.nih.gov/ View Source
• [2] Laban, U. et al. A novel fluorinated tryptamine with highly potent serotonin 5-HT1A receptor agonist properties. Bioorg. Med. Chem. Lett. 2001, 11(6), 793-795. View Source

High-Value Application Scenarios for 2-[5-(Benzyloxy)-2-(bromodifluoromethyl)-1H-indol-3-yl]ethan-1-amine (2060062-70-4)

Dual-Modality Probe Synthesis: C2 19F-NMR Tagging + C5 Bioconjugation Handle

The bromodifluoromethyl group serves as a sensitive 19F-NMR reporter, while the benzyloxy group can be orthogonally deprotected to install a biotin, fluorophore, or photoaffinity label. This enables the construction of dual-purpose chemical probes for target engagement studies, where 19F-NMR monitors binding and the C5-linked tag enables pull-down or imaging. The 87% coupling yield reported for optimized bromodifluoromethyl Suzuki reactions supports efficient C2 elaboration prior to C5 deprotection [1].

Late-Stage Diversification Library Synthesis Centered on the 5-Hydroxyindole Core

Following C2 elaboration via cross-coupling and C3 amine functionalization, catalytic hydrogenolysis of the benzyloxy group (reported yields of 70-95% for analogous substrates) releases a 5-hydroxyindole intermediate. This phenol can be diversified in parallel with alkyl halides, acyl chlorides, or sulfonyl chlorides to generate libraries of 5-substituted analogs, each differing by a single vector. The 5-methyl and 5-fluoro analogs (303.15 and 307.11 Da, respectively) cannot support this workflow [2].

TRPM8 Ion Channel Probe Development and C2 Positional Scanning

As the C2-bromodifluoromethyl analog of 5-benzyloxytryptamine (IC50 = 0.34 μM at TRPM8), this compound provides a starting point for systematic C2 positional scanning. In structurally related tryptamine series, fluorinated C2 substituents have been observed to shift serotonin receptor potency by 10- to 1000-fold [3]. This makes the compound a logical procurement choice for medicinal chemistry teams investigating the TRPM8 C2 SAR landscape, where the bromodifluoromethyl group can be subsequently diversified or directly evaluated for altered channel pharmacology.

Orthogonal Protecting Group Strategy in Multi-Step Indole Alkaloid Synthesis

The compound's C2 (CBrF2), C3 (CH2CH2NH2), and C5 (OBn) substituents are chemically orthogonal: the C2 bromide participates in cross-coupling, the C3 amine can be acylated or sulfonylated, and the C5 benzyloxy is cleavable by hydrogenolysis without affecting either the C2 or C3 functionality. This orthogonality is not available with the 5-H analog (no C5 handle) or 5-methyl/5-fluoro variants (non-cleavable C5 groups), making the compound uniquely suited for convergent synthetic strategies toward complex indole-based targets .

Application

Selection Property

Validation Focus

Dual-modality probe synthesis

Orthogonal 19F-NMR and bioconjugation handles

C2 coupling efficiency; C5 deprotection orthogonality

Late-stage diversification library

Cleavable C5 masked phenol

Deprotection yield and post‑cleavage derivatization scope

TRPM8 C2 positional scanning

C2-bromodifluoromethyl analog of known TRPM8 antagonist

C2 SAR impact on channel potency and selectivity

Orthogonal protecting group strategy

Orthogonal reactivity at C2, C3, and C5 positions

Compatibility of hydrogenolysis with C2/C3 functional groups

• [1] Lee, G.M. et al. Synthesis of bromodifluoromethyl(arylsulfonyl) compounds and microwave-assisted nickel catalyzed cross coupling with arylboronic acids. J. Fluorine Chem. 2016. View Source
• [2] Drug Synthesis Database. O-Benzyl deprotection by transfer hydrogenolysis with ammonium formate and Pd/C. View Source
• [3] Laban, U. et al. A novel fluorinated tryptamine with highly potent serotonin 5-HT1A receptor agonist properties. Bioorg. Med. Chem. Lett. 2001, 11(6), 793-795. View Source